Cas no 204634-66-2 (2-(4-(3-bromobenzyl)piperazin-1-yl)pyrimidine)

• Product Name: 2-(4-(3-bromobenzyl)piperazin-1-yl)pyrimidine
• CAS No: 204634-66-2
• MF: C₁₅H₁₇BrN₄
• MW: 333.226281881332
• CID: 2104343
• PubChem ID: 754229
• Update Time: 2025-04-21

2-(4-(3-bromobenzyl)piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(3-bromobenzyl)piperazin-1-yl)pyrimidine
• 2-[4-[(3-bromophenyl)methyl]piperazin-1-yl]pyrimidine
• 2-(4-((3-Bromophenyl)methyl)-1-piperazinyl)pyrimidine
• cid_754229
• Oprea1_786695
• AKOS003971141
• 2-[4-(3-bromobenzyl)-1-piperazinyl]pyrimidine
• BDBM114632
• SR-01000202666-3
• SCHEMBL7502856
• DA-08419
• CHEMBL1407010
• SR-01000202666
• MLS001000547
• DTXSID901216063
• 2-[4-[(3-bromophenyl)methyl]-1-piperazinyl]pyrimidine
• 2-[4-(3-bromobenzyl)piperazino]pyrimidine
• SMR000496074
• HMS2815G06
• 204634-66-2
• SR-01000202666-1

• Inchi： 1S/C15H17BrN4/c16-14-4-1-3-13(11-14)12-19-7-9-20(10-8-19)15-17-5-2-6-18-15/h1-6,11H,7-10,12H2
• InChI Key： NSGCPCHWOFJAAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 332.06366Da
• Monoisotopic Mass: 332.06366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų